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Compound of Interest

Compound Name: Benzyl caffeate

Cat. No.: B3020960 Get Quote

Introduction
Benzyl caffeate, an ester of benzyl alcohol and caffeic acid, is a promising natural compound

for cosmetic applications. Possessing potent antioxidant, anti-inflammatory, and anti-

melanogenic properties, it offers a multi-faceted approach to skin protection and rejuvenation.

This document provides detailed application notes, experimental protocols, and mechanistic

insights for researchers, scientists, and drug development professionals interested in

formulating with benzyl caffeate.

Application Notes
Benzyl caffeate's utility in cosmetic formulations stems from its ability to modulate key

biological pathways involved in skin aging, inflammation, and pigmentation. Its primary

applications include:

Anti-Aging: By scavenging reactive oxygen species (ROS) and modulating signaling

pathways associated with collagen degradation, benzyl caffeate can help mitigate the signs

of premature aging.

Anti-Inflammatory: It can suppress inflammatory responses in the skin, making it a suitable

ingredient for products targeting sensitive or irritated skin.

Skin Brightening: Through the inhibition of tyrosinase, the key enzyme in melanin synthesis,

benzyl caffeate can help reduce hyperpigmentation and promote a more even skin tone.
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UV Protection: Benzyl caffeate has been shown to offer protection against UVB-induced

skin damage, further enhancing its anti-aging and skin-protecting benefits.

Efficacy Data
The following table summarizes the quantitative data on the efficacy of benzyl caffeate from

various studies.

Parameter Test System Result Reference

Tyrosinase Inhibition Mushroom Tyrosinase IC50: 1.67 mM

DPPH Radical

Scavenging
Cell-free assay IC50: 23.8 μM

ABTS Radical

Scavenging
Cell-free assay IC50: 7.9 μM

Nitric Oxide (NO)

Production Inhibition

LPS-stimulated RAW

264.7 cells
IC50: 21.1 μM

Prostaglandin E2

(PGE2) Production

Inhibition

LPS-stimulated RAW

264.7 cells
IC50: 24.9 μM

Mechanism of Action: Signaling Pathways
Benzyl caffeate exerts its effects through the modulation of several key signaling pathways in

skin cells.

Anti-Inflammatory and Antioxidant Pathway
Benzyl caffeate can inhibit the lipopolysaccharide (LPS)-induced inflammatory response by

suppressing the phosphorylation of MAPKs (mitogen-activated protein kinases) such as ERK,

JNK, and p38. This, in turn, inhibits the activation of the NF-κB (nuclear factor kappa-light-

chain-enhancer of activated B cells) signaling pathway, a critical regulator of inflammatory gene

expression.
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Caption: Benzyl Caffeate's Anti-Inflammatory Pathway.
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Anti-Melanogenic Pathway
Benzyl caffeate contributes to skin brightening by directly inhibiting tyrosinase, the rate-limiting

enzyme in melanin synthesis. It also suppresses the expression of microphthalmia-associated

transcription factor (MITF), a key regulator of melanogenic gene expression. This dual action

effectively reduces melanin production.
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[https://www.benchchem.com/product/b3020960#application-of-benzyl-caffeate-in-cosmetic-
formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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